Cas no 21282-11-1 (Pyroglutamylleucine)

Pyroglutamylleucine structure
Pyroglutamylleucine structure
Product name:Pyroglutamylleucine
CAS No:21282-11-1
MF:C11H18N2O4
MW:242.271623134613
CID:275864
PubChem ID:152417

Pyroglutamylleucine Chemical and Physical Properties

Names and Identifiers

    • L-Leucine,5-oxo-L-prolyl-
    • (2S)-4-methyl-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoic acid
    • 5-oxoprolylleucine
    • L-Glp-L-Leu-OH
    • L-pyroglutamyl-L-leucine
    • Pglu-leu
    • Pyroglutamylleucine
    • 21282-11-1
    • PyroGlu-Leu
    • ((S)-5-oxopyrrolidine-2-carbonyl)-L-leucine
    • XXSAFGVAPGOYNT-YUMQZZPRSA-N
    • AKOS025629315
    • EN300-18003840
    • DTXSID50175550
    • L-Leucine, N-(5-oxo-L-prolyl)-
    • (2S)-4-METHYL-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PENTANOIC ACID
    • starbld0023742
    • SCHEMBL9719680
    • pyroglutamyl-leucine
    • Z1455260447
    • CHEBI:176450
    • Inchi: InChI=1S/C11H18N2O4/c1-6(2)5-8(11(16)17)13-10(15)7-3-4-9(14)12-7/h6-8H,3-5H2,1-2H3,(H,12,14)(H,13,15)(H,16,17)
    • InChI Key: XXSAFGVAPGOYNT-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(NC(C(O)=O)CC(C)C)=O)CC1

Computed Properties

  • Exact Mass: 242.12700
  • Monoisotopic Mass: 242.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5Ų
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: Solid powder
  • PSA: 95.50000
  • LogP: 0.60020

Pyroglutamylleucine Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Pyroglutamylleucine Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Pyroglutamylleucine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18003840-5.0g
(2S)-4-methyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}pentanoic acid
21282-11-1 95%
5g
$3065.0 2023-04-29
Enamine
EN300-18003840-1.0g
(2S)-4-methyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}pentanoic acid
21282-11-1 95%
1g
$1057.0 2023-04-29
Enamine
EN300-18003840-10g
(2S)-4-methyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}pentanoic acid
21282-11-1 95%
10g
$4545.0 2023-09-19
Aaron
AR00CC4I-10g
pyroglutamylleucine
21282-11-1 95%
10g
$6275.00 2023-12-15
Aaron
AR00CC4I-100mg
Pyroglutamylleucine
21282-11-1 95%
100mg
$529.00 2025-02-17
Enamine
EN300-18003840-2.5g
(2S)-4-methyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}pentanoic acid
21282-11-1 95%
2.5g
$2071.0 2023-09-19
Enamine
EN300-18003840-10.0g
(2S)-4-methyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}pentanoic acid
21282-11-1 95%
10g
$4545.0 2023-04-29
TRC
P212820-500mg
Pyroglutamylleucine
21282-11-1
500mg
$ 1800.00 2023-09-06
Enamine
EN300-18003840-0.25g
(2S)-4-methyl-2-{[(2S)-5-oxopyrrolidin-2-yl]formamido}pentanoic acid
21282-11-1 95%
0.25g
$524.0 2023-09-19
TRC
P212820-50mg
Pyroglutamylleucine
21282-11-1
50mg
$224.00 2023-05-17

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